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Compound of Interest

Compound Name: 2-(Hexyloxy)aniline

Cat. No.: B1317180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(hexyloxy)aniline is an aromatic organic compound that belongs to the aniline and

alkoxybenzene families. Its structure, featuring a hexyloxy group ortho to an amino group on a

benzene ring, makes it a valuable intermediate in various fields of chemical synthesis, including

the development of pharmaceuticals, agrochemicals, and materials science. The interplay

between the electron-donating amino and hexyloxy groups influences the molecule's reactivity

and physical properties, making it a subject of interest for researchers. This guide provides a

comprehensive overview of the chemical properties of 2-(hexyloxy)aniline, including its

synthesis, reactivity, and analytical characterization, with a focus on its potential applications in

research and drug development.

Physicochemical Properties
Quantitative data for 2-(hexyloxy)aniline is not extensively reported in the literature. However,

key physicochemical properties can be inferred from its structure and comparison with its

isomer, 4-(hexyloxy)aniline.
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Property
2-(hexyloxy)aniline
Value

4-(hexyloxy)aniline
Value

Source

CAS Number 52464-50-3 39905-57-2 [1]

Molecular Formula C₁₂H₁₉NO C₁₂H₁₉NO [1]

Molecular Weight 193.29 g/mol 193.29 g/mol [1]

Melting Point Data not available 43-45 °C

Boiling Point Data not available
155-158 °C at 5

mmHg

Solubility Data not available Insoluble in water Inferred

Appearance Data not available White to brown solid

Chemical Properties and Reactivity
2-(hexyloxy)aniline exhibits reactivity characteristic of both anilines and alkoxybenzenes. The

amino group is a primary site for reactions such as acylation, alkylation, and diazotization. The

aromatic ring is activated by both the amino and hexyloxy groups, making it susceptible to

electrophilic substitution, primarily at the para and ortho positions relative to the activating

groups.

Synthesis of 2-(hexyloxy)aniline
The most common method for the synthesis of 2-(hexyloxy)aniline is the Williamson ether

synthesis. This can be achieved through two primary routes:

From 2-Nitrophenol: 2-Nitrophenol is first deprotonated with a base to form the

corresponding phenoxide, which then undergoes nucleophilic substitution with a hexyl halide

(e.g., 1-bromohexane). The resulting 2-(hexyloxy)nitrobenzene is subsequently reduced to 2-
(hexyloxy)aniline.

From 2-Substituted Anilines: Alternatively, 2-chloroaniline or 2-nitroaniline can be reacted

with a hexyl halide in the presence of a base. If starting with 2-nitroaniline, a subsequent

reduction of the nitro group is necessary.
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The following diagram illustrates the synthetic workflow for 2-(hexyloxy)aniline starting from 2-

nitrophenol.

Synthetic pathway for 2-(hexyloxy)aniline.

Key Reactions of 2-(hexyloxy)aniline
The amino group of 2-(hexyloxy)aniline allows for a variety of chemical transformations,

making it a versatile building block in organic synthesis.

Reaction Type Reagents Product Type Significance

Acylation
Acyl chlorides,

Anhydrides
Amides

Protection of the

amino group,

synthesis of bioactive

amides.

Alkylation Alkyl halides
Secondary/Tertiary

amines

Modification of

electronic and steric

properties.

Diazotization NaNO₂, HCl (0-5 °C) Diazonium salt

Intermediate for azo

dyes, Sandmeyer

reactions, and other

transformations.

Electrophilic Sub.
Halogens, Nitrating

agents, etc.

Substituted 2-

(hexyloxy)anilines

Functionalization of

the aromatic ring.

Experimental Protocols
Synthesis of 2-(hexyloxy)aniline via Williamson Ether
Synthesis
Materials:

2-Nitrophenol

1-Bromohexane
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Potassium carbonate (anhydrous)

Acetone (anhydrous)

Palladium on carbon (10%)

Hydrogen gas

Ethanol

Ethyl acetate

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

Step 1: Synthesis of 2-(hexyloxy)nitrobenzene

To a stirred solution of 2-nitrophenol (1.0 eq) in anhydrous acetone, add anhydrous

potassium carbonate (1.5 eq).

Add 1-bromohexane (1.2 eq) dropwise to the mixture.

Reflux the reaction mixture for 12-16 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

After completion, cool the mixture to room temperature and filter off the inorganic salts.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield pure 2-(hexyloxy)nitrobenzene.

Step 2: Reduction to 2-(hexyloxy)aniline
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Dissolve 2-(hexyloxy)nitrobenzene (1.0 eq) in ethanol in a hydrogenation vessel.

Add a catalytic amount of 10% palladium on carbon.

Purge the vessel with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a

balloon).

Stir the mixture vigorously at room temperature until the reaction is complete (monitored by

TLC).

Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad

with ethanol.

Concentrate the filtrate under reduced pressure to yield 2-(hexyloxy)aniline. Further

purification can be achieved by column chromatography if necessary.

Characterization of 2-(hexyloxy)aniline
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons in the range of δ 6.5-7.5 ppm. The protons of the hexyloxy group will

appear as a triplet for the terminal methyl group around δ 0.9 ppm, multiplets for the

methylene groups between δ 1.3-1.8 ppm, and a triplet for the methylene group attached to

the oxygen atom around δ 3.9-4.1 ppm. The protons of the amino group will appear as a

broad singlet.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons and

the aliphatic carbons of the hexyloxy chain.

Infrared (IR) Spectroscopy:

The IR spectrum of 2-(hexyloxy)aniline is expected to exhibit characteristic absorption bands:

N-H stretching: Two bands in the region of 3300-3500 cm⁻¹ corresponding to the symmetric

and asymmetric stretching of the primary amine.

C-H stretching (aromatic): Bands above 3000 cm⁻¹.
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C-H stretching (aliphatic): Bands below 3000 cm⁻¹.

C=C stretching (aromatic): Bands in the region of 1450-1600 cm⁻¹.

C-O stretching (ether): A strong band in the region of 1200-1250 cm⁻¹.

N-H bending: A band around 1600-1650 cm⁻¹.

Mass Spectrometry (MS):

Mass spectrometry can be used to confirm the molecular weight of 2-(hexyloxy)aniline. The

mass spectrum will show the molecular ion peak (M⁺) at m/z = 193.29.

Biological Activity and Toxicological Profile
Specific studies on the biological activity and toxicology of 2-(hexyloxy)aniline are limited.

However, the toxicological profile of aniline and its derivatives is well-documented. Aniline is

known to be toxic and can cause methemoglobinemia. Therefore, 2-(hexyloxy)aniline should

be handled with appropriate safety precautions, including the use of personal protective

equipment and working in a well-ventilated area.

The introduction of an alkoxy group can modulate the biological activity of aniline derivatives.

Depending on the overall structure of the molecule, alkoxy-substituted anilines can exhibit a

range of biological activities, and they are often used as scaffolds in the design of new

therapeutic agents. Further research is needed to fully elucidate the specific biological effects

of 2-(hexyloxy)aniline.

Conclusion
2-(hexyloxy)aniline is a versatile chemical intermediate with potential applications in various

areas of chemical synthesis. While specific physicochemical data for this compound is not

readily available, its synthesis and reactivity are well-understood based on the principles of

organic chemistry. The experimental protocols and characterization data provided in this guide

offer a solid foundation for researchers and scientists working with this compound. As with all

aniline derivatives, appropriate safety measures should be taken during its handling and use.

Further investigation into the biological activity of 2-(hexyloxy)aniline could reveal new

opportunities for its application in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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